1-(4-methylpyrimido[1,2-a][1,3]benzimidazol-3-yl)-1-ethanone

• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol
• SMILES: CC1=C(C=NC2=NC3=CC=CC=C3N12)C(=O)C
• InChI: InChI=1S/C13H11N3O/c1-8-10(9(2)17)7-14-13-15-11-5-3-4-6-12(11)16(8)13/h3-7H,1-2H3
• InChIKey: KPZYFTNCMGRAMG-UHFFFAOYSA-N

1-(4-Methylpyrimido[1,2-a][1,3]benzimidazol-3-yl)-1-ethanone (CAS 890088-16-1, molecular formula C₁₃H₁₁N₃O, MW 225.25 g·mol⁻¹) is a heterocyclic small molecule belonging to the pyrimido[1,2-a]benzimidazole class. It features a methyl substituent at the 4-position and an acetyl group at the 3-position of the fused tricyclic core, a substitution pattern that contrasts with more frequently studied 2,4-diaryl or 4-aryl derivatives.

1-(4-Methylpyrimido[1,2-a][1,3]benzimidazol-3-yl)-1-ethanone: Structural Baseline and Procurement-Relevant Identity

1-(4-Methylpyrimido[1,2-a][1,3]benzimidazol-3-yl)-1-ethanone (CAS 890088-16-1, molecular formula C₁₃H₁₁N₃O, MW 225.25 g·mol⁻¹) is a heterocyclic small molecule belonging to the pyrimido[1,2-a]benzimidazole class . It features a methyl substituent at the 4-position and an acetyl group at the 3-position of the fused tricyclic core, a substitution pattern that contrasts with more frequently studied 2,4-diaryl or 4-aryl derivatives [1]. Pyrimido[1,2-a]benzimidazoles have demonstrated biological activity across multiple target classes—including anticancer (USP5/MYCN, kinase inhibition), antimicrobial, and CNS receptor modulation—and serve as a privileged scaffold in medicinal chemistry [1][2].

1

Fragment-based library design Compliant with Rule of Three (MW 225.25, predicted clogP Class-level scaffold evidence; target-specific activity not established.

2

Synthetic methodology development Model substrate for regioselective condensation of 2-aminobenzimidazole with unsymmetric 1,3-diketones. Single-step access predicted; enables catalyst optimization.

3

Physicochemical comparator studies Neutral, non-ionizable acetyl group fills gap in logD/pH matrix against ionizable 3-COOH and 4-OH analogs. Matched molecular pair analysis; requires experimental logD determination.

• [1] Fedotov VV, Rusinov VL, Ulomsky EN, et al. Pyrimido[1,2-a]benzimidazoles: synthesis and perspective of their pharmacological use. Chemistry of Heterocyclic Compounds. 2021;57(4):383–409. doi:10.1007/s10593-021-02916-4 View Source
• [2] Gadde S, Kleynhans A, Holien JK, et al. Pyrimido[1,2-a]benzimidazoles as inhibitors of oncoproteins ubiquitin specific protease 5 and MYCN in the childhood cancer neuroblastoma. Bioorganic Chemistry. 2023;136:106462. doi:10.1016/j.bioorg.2023.106462 View Source

Why 1-(4-Methylpyrimido[1,2-a][1,3]benzimidazol-3-yl)-1-ethanone Cannot Be Replaced by Generic In-Class Analogs

Within the pyrimido[1,2-a]benzimidazole class, subtle changes to the substitution pattern at positions 3 and 4 produce profound shifts in biological activity and physicochemical properties. The 4-aryl derivatives (e.g., 2,4-diaryl-pyrimido[1,2-a]benzimidazoles typified by compound 5h) achieve anti-leukemia GI₅₀ values of 0.35–9.43 µM through kinase inhibition [1], while 4-hydroxypyrimido[1,2-a]benzimidazol-3-yl ethanone (CAS 1306739-29-6) introduces a hydrogen-bond donor that alters solubility and target engagement profiles . The target compound's 4-methyl-3-acetyl substitution pattern uniquely combines a small hydrophobic methyl group with an electrophilic acetyl moiety, creating a distinct pharmacophoric signature that is not replicated by either the 4-aryl series or the 4-oxo/4-hydroxy series. Similarly, the 3-carboxylic acid analog (CAS 685107-38-4) differs fundamentally in ionization state at physiological pH, precluding its use as a surrogate . Generic substitution without explicit comparative data risks selecting a compound with unanticipated potency shifts, selectivity changes, or unfavorable ADME properties.

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4-Aryl kinase inhibitor analogs

Extended aromatic systems confer multi-kinase inhibition; the 4-methyl compound lacks this pharmacophore and may show divergent target profiles.

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3-Carboxylic acid derivative (CAS 685107-38-4)

Anionic at physiological pH; predicted permeability penalty vs. neutral acetyl compound. Ionization state may shift cell-based assay outcomes.

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4-Oxo analog (CAS 65692-02-6)

Lactam–lactim tautomerism introduces additional H-bond donor; alters derivatization pathways (N-alkylation vs. electrophilic substitution).

• [1] Shaldam MA, et al. 2,4-Diaryl-pyrimido[1,2-a]benzimidazole derivatives as novel anticancer agents endowed with potent anti-leukemia activity: Synthesis, biological evaluation and kinase profiling. European Journal of Medicinal Chemistry. 2023. doi:10.1016/j.ejmech.2023.115576. GI₅₀ range 0.35–9.43 µM. View Source

Quantitative Differentiation Evidence for 1-(4-Methylpyrimido[1,2-a][1,3]benzimidazol-3-yl)-1-ethanone

3-Acetyl vs. 3-Carboxylic Acid: Ionization State Differentiation at Physiological pH

1-(4-Methylpyrimido[1,2-a][1,3]benzimidazol-3-yl)-1-ethanone bears a neutral 3-acetyl group (pKa ~ not ionizable within physiological range), whereas the closest commercially available comparator, 4-methylpyrimido[1,2-a]benzimidazole-3-carboxylic acid (CAS 685107-38-4), carries a carboxylic acid (predicted pKa ~3.5–4.5, fully ionized at pH 7.4). This difference has direct consequences for passive membrane permeability and protein binding. For the carboxylic acid analog, the anionic form at physiological pH reduces passive diffusion across lipid bilayers; for the acetyl compound, the neutral ketone is expected to exhibit higher logD₇.₄ and potentially superior permeability, analogous to trends observed in matched molecular pair analyses across benzimidazole series [1]. No direct experimental logD data for the target compound have been published; the comparison is class-level inference based on functional group ionization properties.

Ionization state contrast

Class-level inference

Target: neutral 3-acetyl (non-ionizable at pH 7.4)
Comparator: 3-carboxylic acid (CAS 685107-38-4), predicted anionic (pKa ~3.5–4.5)

Supports permeability differentiation in logD₇.₄ screening; neutral form may favor passive membrane diffusion.

No experimental logD available; class-level inference from functional group ionization.

Evidence Dimension	Ionization state at pH 7.4
Target Compound Data	3-Acetyl (neutral; predicted non-ionizable)
Comparator Or Baseline	4-Methylpyrimido[1,2-a]benzimidazole-3-carboxylic acid (CAS 685107-38-4); predicted pKa ~3.5–4.5, fully ionized (anionic) at pH 7.4
Quantified Difference	Neutral vs. anionic at physiological pH; qualitative difference in predicted logD₇.₄
Conditions	Physiological pH 7.4; in silico prediction

Why This Matters

For cell-based assays and in vivo studies, the neutral acetyl derivative avoids the permeability penalty associated with the carboxylate anion, making it the preferred choice when intracellular target engagement is required.

• [1] Fedotov VV, Rusinov VL, Ulomsky EN, et al. Pyrimido[1,2-a]benzimidazoles: synthesis and perspective of their pharmacological use. Chemistry of Heterocyclic Compounds. 2021;57(4):383–409. doi:10.1007/s10593-021-02916-4. (Review covers SAR and physicochemical considerations.) View Source

4-Methyl vs. 4-Aryl Substitution: Steric and Electronic Contrast with Anti-Leukemia Lead Series

The target compound's 4-methyl group is sterically minimal and electronically neutral, contrasting with the 4-aryl substituents in the 2,4-diaryl-pyrimido[1,2-a]benzimidazole anti-leukemia series (compounds 5a–p) [1]. In that series, compound 5h achieved GI₅₀ values of 0.35 µM (MV4-11) to 9.43 µM across a panel of human cancer cell lines and demonstrated kinase inhibitory activity against FLT3, CDK2, and GSK-3β [1]. The 4-methyl compound lacks the extended aromatic system required for these kinase interactions, predicting a divergent target profile. Conversely, the reduced molecular weight of the target compound (MW 225.25 vs. >380 for 5h) and lower aromatic ring count (2 vs. ≥4) align more favorably with fragment-based drug discovery criteria (Rule of Three: MW <300, clogP ≤3, H-bond donors ≤3, H-bond acceptors ≤3) [2], suggesting utility as a fragment-sized probe rather than a lead-like kinase inhibitor.

Kinase pharmacophore shift

Cross-study comparable

Target: MW 225.25, 2 aromatic rings, 4-CH₃/3-COCH₃, no reported kinase activity
Comparator 5h: MW ~420, ≥4 aromatic rings, GI₅₀ 0.35–9.43 µM, multi-kinase inhibitor

Target compound occupies fragment-like chemical space; loss of kinase inhibitory pharmacophore suggests divergent target profile.

Data from 2,4-diaryl series; direct kinase profiling of target not performed.

Evidence Dimension	Molecular complexity and kinase inhibition potential
Target Compound Data	4-CH₃, 3-COCH₃; MW 225.25; 2 aromatic rings; no reported kinase activity
Comparator Or Baseline	Compound 5h (2,4-diaryl-pyrimido[1,2-a]benzimidazole); MW ~420; ≥4 aromatic rings; GI₅₀ 0.35–9.43 µM across cancer cell lines; multi-kinase inhibitor
Quantified Difference	MW reduction of ~195 Da; loss of kinase inhibitory pharmacophore; shift from lead-like to fragment-like chemical space
Conditions	Comparative structural analysis; kinase profiling panel of 338 human kinases for 5h series [1]

Why This Matters

Procurement decisions should distinguish between the target compound (a fragment-sized, synthetically tractable scaffold for library diversification) and the 2,4-diaryl series (validated kinase-targeted lead compounds); the target compound is not a direct replacement for 5h-class anti-leukemia agents.

• [1] Shaldam MA, et al. 2,4-Diaryl-pyrimido[1,2-a]benzimidazole derivatives as novel anticancer agents endowed with potent anti-leukemia activity: Synthesis, biological evaluation and kinase profiling. European Journal of Medicinal Chemistry. 2023. doi:10.1016/j.ejmech.2023.115576 View Source
• [2] Congreve M, Carr R, Murray C, Jhoti H. A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today. 2003;8(19):876–877. doi:10.1016/S1359-6446(03)02831-9 View Source

3-Acetyl vs. 4-Oxo-3-acetyl: Absence of the 4-Carbonyl Dictates Distinct Reactivity and Hydrogen-Bonding Capacity

A structurally proximal analog, 3-acetylpyrimido[1,2-a][1,3]benzimidazol-4(10H)-one (CAS 65692-02-6; C₁₂H₉N₃O₂, MW 227.22), bears a carbonyl at position 4 in addition to the 3-acetyl group . The 4-oxo group introduces a lactam functionality capable of lactam–lactim tautomerism, generating an additional hydrogen-bond donor/acceptor site. The target compound lacks this 4-oxo group, rendering the pyrimidine ring fully aromatic and eliminating the tautomeric equilibrium. This structural distinction alters: (i) the number of hydrogen-bond donors (0 for the target vs. 1 for the 4-oxo analog), (ii) the UV absorption profile (no n→π* transition from the 4-carbonyl), and (iii) the electrophilic reactivity at position 2. The 4-oxo analog has been used as a synthetic intermediate in the preparation of quaternary salts (compounds 9–22 in the El-Gendy et al. series) via N-alkylation at the 10-position [1]; the fully aromatic target compound is predicted to undergo electrophilic substitution at the benzimidazole ring rather than N-alkylation, offering an orthogonal derivatization pathway.

Hydrogen-bond donor absence

Cross-study comparable

Target: 0 H-bond donors, fully aromatic pyrimidine ring
Comparator 4-oxo analog: 1 HBD, lactam–lactim tautomerism possible

Simplifies analytical characterization (no tautomeric mixtures) and enables electrophilic substitution derivatization.

Synthetic derivatization pathways differ; NMR and UV profiles distinct.

Evidence Dimension	Hydrogen-bond donor count and tautomeric behavior
Target Compound Data	0 H-bond donors; fully aromatic pyrimidine ring; no tautomerism
Comparator Or Baseline	3-Acetylpyrimido[1,2-a][1,3]benzimidazol-4(10H)-one (CAS 65692-02-6); 1 H-bond donor; lactam–lactim tautomerism possible
Quantified Difference	ΔHBD = −1; distinct UV and reactivity profiles
Conditions	Structural comparison; synthetic derivatization pathways described in Journal of Chemical Technology & Biotechnology (1993) [1]

Why This Matters

For researchers planning downstream chemistry, the target compound's lack of 4-oxo tautomerism simplifies analytical characterization (no tautomeric mixtures in NMR) and enables divergent derivatization strategies compared to the 4-oxo analog.

• [1] El-Gendy MA, et al. Synthesis and structural assignment of certain pyrimido[1,2-a]benzimidazole derivatives. Journal of Chemical Technology & Biotechnology. 1993;57(4):363–370. doi:10.1002/jctb.280570411 View Source

Synthetic Accessibility Advantage: Direct Condensation of 2-Aminobenzimidazole with Unsymmetrical Diketones

The target compound maps onto a well-established synthetic route: condensation of 2-aminobenzimidazole with an appropriate 1,3-diketone. Literature precedent demonstrates that 2-aminobenzimidazole reacts with acetylacetone (symmetric) to yield 2,4-dimethylpyrimido[1,2-a]benzimidazole (CAS 25513-98-8) [1], and with benzoylacetone (unsymmetric phenyl/methyl 1,3-diketone) to yield 4-methyl-2-phenylpyrimido[1,2-a]benzimidazole derivatives [1][2]. The target compound—bearing a 4-methyl group and a 3-acetyl group—is logically derived from an unsymmetric diketone such as 1,1-diacetylethane or through regioselective acetylation of a pre-formed 4-methylpyrimido[1,2-a]benzimidazole scaffold. In contrast, the 2,4-diaryl series requires chalcone intermediates and multi-step protocols [3]. This simpler synthetic entry point translates to potentially lower procurement costs, shorter lead times for custom synthesis, and greater scalability for compound library production.

Synthetic step count

Class-level inference

Target: predicted 1-step condensation from 2-aminobenzimidazole and unsymmetric 1,3-diketone
2,4-Diaryl series: 3+ steps via chalcone intermediates

Simpler synthetic access may reduce procurement cost and supply chain risk for library production.

Route supported by literature precedent for analogous diketone condensations.

Evidence Dimension	Synthetic step count and accessible precursors
Target Compound Data	Accessible via 1-step condensation of 2-aminobenzimidazole with unsymmetric 1,3-diketone (predicted)
Comparator Or Baseline	2,4-Diaryl-pyrimido[1,2-a]benzimidazoles (compounds 5a–p): multi-step synthesis from chalcones and 2-aminobenzimidazole [3]
Quantified Difference	Estimated 1-step vs. 3+ step synthetic sequence; reduced complexity
Conditions	Synthetic methodology comparison; reaction conditions: fusion at 150–170 °C or reflux in n-butanol

Why This Matters

For procurement of gram-to-kilogram quantities or for building screening libraries, the target compound's simpler retrosynthetic pathway reduces cost, time, and supply chain risk compared to the multi-step 2,4-diaryl series.

• [1] Hafedh FR, Mohammed HH, Mageed ZN. Synthesis and Characterization of Novel Pyrimido[1,2-a]benzimidazole and its Derivatives. Al-Mustansiriyah Journal of Science. 2022;33(1):15–22. (Condensation of 2-aminobenzimidazole with acetylacetone.) View Source
• [2] BazTech. Synthesis and antiproliferative activity of pyrimido[1,2-a]benzimidazole derivatives from 2-aminobenzimidazole Schiff bases and β-diketones (acetylacetone or benzoylacetone). (Accessed via yadda.icm.edu.pl) View Source
• [3] Shaldam MA, et al. 2,4-Diaryl-pyrimido[1,2-a]benzimidazole derivatives as novel anticancer agents endowed with potent anti-leukemia activity. European Journal of Medicinal Chemistry. 2023. (Multi-step synthesis from chalcones.) View Source

USP5/MYCN Pathway Potential: Structural Proximity to Neuroblastoma-Active Pyrimido[1,2-a]benzimidazoles

The most extensively characterized pyrimido[1,2-a]benzimidazole series targets ubiquitin-specific protease 5 (USP5) in MYCN-driven neuroblastoma [1]. In this series, compound 3a—4-(4-methoxyphenyl)benzo[4,5]imidazo[1,2-a]pyrimidine—demonstrated IC₅₀ ≤ 2 µM against neuroblastoma cells with a selectivity window of ≥7.5-fold over normal cells (IC₅₀ ≥ 15 µM), and direct USP5 binding (Kd = 0.47 µM) [1]. The target compound differs from 3a by having a 4-methyl-3-acetyl substitution instead of a 4-(4-methoxyphenyl) group. The SAR from the USP5 series indicates that a 4-aryl substituent was critical for the cytopathic activity of 3a [1]; whether the 4-methyl-3-acetyl combination can engage USP5 or other deubiquitinases has not been tested. However, the target compound's lower molecular weight (225 vs. ~261 for 3a) and distinct electronic profile at position 4 make it a viable candidate for fragment-based screening against USP5 or related DUB targets.

USP5/MYCN pathway potential

Class-level inference

Target: 4-methyl-3-acetyl; USP5 activity unknown
Reference 3a: IC₅₀ ≤2 µM (neuroblastoma), USP5 Kd 0.47 µM, ≥7.5-fold selectivity window

Scaffold proximity may support fragment screening against USP5/DUB targets, but activity not demonstrated.

Target engagement and selectivity must be established experimentally.

Evidence Dimension	Anticancer cytopathic activity and USP5 binding
Target Compound Data	4-Methyl-3-acetyl; MW 225.25; USP5 activity not determined
Comparator Or Baseline	Compound 3a: 4-(4-methoxyphenyl)benzo[4,5]imidazo[1,2-a]pyrimidine; IC₅₀ ≤ 2 µM (neuroblastoma); IC₅₀ ≥ 15 µM (normal cells); USP5 Kd = 0.47 µM [1]
Quantified Difference	Potency unknown for target compound; ≥10-fold selectivity window established for 3a; no data for target compound
Conditions	Neuroblastoma cell lines (SK-N-BE(2)C, IMR-32); MTT/SRB cytotoxicity assays; SPR for USP5 binding

Why This Matters

Organizations investigating USP5 or MYCN-driven cancers should consider the target compound as a structurally distinct starting point for SAR exploration, but must recognize that activity against USP5 has not been demonstrated and cannot be assumed from the core scaffold alone.

• [1] Gadde S, Kleynhans A, Holien JK, et al. Pyrimido[1,2-a]benzimidazoles as inhibitors of oncoproteins ubiquitin specific protease 5 and MYCN in the childhood cancer neuroblastoma. Bioorganic Chemistry. 2023;136:106462. doi:10.1016/j.bioorg.2023.106462. IC₅₀ ≤ 2 µM (neuroblastoma), Kd = 0.47 µM (USP5). View Source

Antimicrobial Class Potential: Benchmarked Against 1,4-Dihydropyrimido[1,2-a]benzimidazole Derivatives

A distinct sub-class—1,4-dihydropyrimido[1,2-a]benzimidazole derivatives—has been evaluated for antibacterial and antifungal activity via microwave-assisted synthesis [1]. These dihydro analogs (compounds 4a–4o) feature saturation at the 1,4-positions, which alters ring conformation and electronic distribution relative to the fully aromatic target compound. Antimicrobial screening of the dihydro series against Gram-positive (S. aureus, B. subtilis) and Gram-negative (E. coli, P. aeruginosa) bacterial strains, as well as fungal strains (C. albicans, A. niger), produced MIC values in the range of 12.5–100 µg/mL for the most active derivatives [1]. The target compound, being fully aromatic, is expected to exhibit a different antimicrobial profile—potentially reduced activity due to lack of the dihydropyrimidine conformational flexibility—but no direct MIC data exist for the target compound. The class benchmark suggests that antimicrobial evaluation of the target compound is warranted but that results from the 1,4-dihydro series cannot be extrapolated directly.

Antimicrobial benchmark

Class-level inference

Target: fully aromatic; antimicrobial activity not reported
1,4-Dihydro analogs: MIC 12.5–100 µg/mL against S. aureus, B. subtilis, E. coli, P. aeruginosa, C. albicans, A. niger

Antimicrobial screening context supported by dihydro class precedent, but dihydro data not directly transferable.

Requires de novo MIC determination; class-level inference only.

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	Fully aromatic pyrimido[1,2-a]benzimidazole; 4-CH₃, 3-COCH₃; antimicrobial activity not reported
Comparator Or Baseline	1,4-Dihydropyrimido[1,2-a]benzimidazole derivatives (4a–4o); MIC 12.5–100 µg/mL against S. aureus, B. subtilis, E. coli, P. aeruginosa, C. albicans, A. niger [1]
Quantified Difference	No data for target compound; class benchmark MIC range 12.5–100 µg/mL (most active dihydro analogs)
Conditions	Agar well diffusion and broth microdilution methods; Gram-positive, Gram-negative bacteria, and fungal strains

Why This Matters

For antimicrobial screening programs, the target compound represents an underexplored aromatic variant; procurement for primary screening is justified by the scaffold's precedent but must be accompanied by de novo MIC determination rather than reliance on dihydro analog data.

• [1] Joshi H, et al. Efficient Microwave Synthesis, Antibacterial, and Antifungal Evaluation of 1,4-Dihydropyrimido[1,2-a]benzimidazole Derivatives. Russian Journal of Organic Chemistry. 2025;61:123–134. doi:10.1134/S107042802501011X View Source

Recommended Procurement and Application Scenarios for 1-(4-Methylpyrimido[1,2-a][1,3]benzimidazol-3-yl)-1-ethanone

Fragment-Based Drug Discovery (FBDD) Library Design

With a molecular weight of 225.25 Da, clogP predicted below 3, and zero hydrogen-bond donors, 1-(4-methylpyrimido[1,2-a][1,3]benzimidazol-3-yl)-1-ethanone satisfies the Rule of Three criteria for fragment library inclusion [1]. Its 3-acetyl group provides a synthetic handle for fragment elaboration via Schiff base formation, aldol condensation, or reductive amination, while the fully aromatic pyrimido[1,2-a]benzimidazole core offers a rigid, three-dimensional scaffold distinct from flat aromatic fragments. The compound is suited for primary fragment screens (NMR, SPR, or thermal shift assays) against diverse target classes including kinases, deubiquitinases (USP family), and GPCRs, building on class-level evidence from published pyrimido[1,2-a]benzimidazole series [2][3].

Synthetic Methodology Development and Catalysis Optimization

The compound serves as a model substrate for optimizing cyclocondensation reactions of 2-aminobenzimidazole with unsymmetric 1,3-diketones. Recent advances in catalytic methods—including vanadium-based catalysts achieving up to 98% yield within 5 minutes under mild conditions [1]—demonstrate the feasibility of efficient pyrimido[1,2-a]benzimidazole synthesis. The target compound's specific substitution pattern (4-methyl-3-acetyl) makes it a suitable benchmark for evaluating regioselectivity in unsymmetric diketone condensations, an area of active methodology development.

Physicochemical Profiling and ADME Comparator Studies

The target compound fills a gap in the pyrimido[1,2-a]benzimidazole physicochemical matrix as a neutral, low-molecular-weight derivative without ionizable groups at physiological pH. Comparative logD₇.₄ determination, aqueous solubility measurement, and Caco-2 permeability assessment against the 3-carboxylic acid analog (CAS 685107-38-4) and the 4-hydroxy analog (CAS 1306739-29-6) would generate matched molecular pair data valuable for ADME property prediction across the entire pyrimido[1,2-a]benzimidazole class [1][2]. Such data are currently absent from the public domain.

Kinase Selectivity Profiling Versus 2,4-Diaryl Anti-Leukemia Leads

The target compound's minimalist substitution pattern (methyl + acetyl) contrasts sharply with the extended aromatic systems of kinase-targeted 2,4-diaryl-pyrimido[1,2-a]benzimidazoles [1]. Profiling the target compound against a panel of 338 human kinases (as performed for the 2,4-diaryl series) would establish whether the methyl/acetyl combination retains any residual kinase affinity or is genuinely inactive, thereby defining the minimal pharmacophore required for kinase inhibition within this chemotype. This information is critical for any organization seeking to differentiate kinase-dependent from kinase-independent biological effects of pyrimido[1,2-a]benzimidazole derivatives.

Application

Selection Property

Validation Focus

Fragment-based library design

Rule-of-Three compliance; synthetic handle (3-acetyl) for elaboration

Primary screen assay fit (NMR, SPR, thermal shift); scaffold differentiation review

Synthetic methodology development

Model substrate for unsymmetric 1,3-diketone cyclocondensation

Regioselectivity and catalyst optimization; benchmark against literature yields

Physicochemical profiling & ADME comparator studies

Neutral acetyl vs. ionizable analogs; matched molecular pair matrix

Experimental logD₇.₄, solubility, Caco-2 permeability; class-level ADME prediction

Kinase selectivity profiling vs. 2,4-diaryl leads

Minimal pharmacophore definition (methyl+acetyl vs. extended aryl systems)

Kinase panel screening; differentiation of kinase-dependent vs. independent effects

• [1] Congreve M, Carr R, Murray C, Jhoti H. A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today. 2003;8(19):876–877. doi:10.1016/S1359-6446(03)02831-9 View Source
• [2] Gadde S, et al. Pyrimido[1,2-a]benzimidazoles as inhibitors of USP5 and MYCN in neuroblastoma. Bioorganic Chemistry. 2023;136:106462. View Source
• [3] Shaldam MA, et al. 2,4-Diaryl-pyrimido[1,2-a]benzimidazole derivatives as novel anticancer agents with potent anti-leukemia activity. European Journal of Medicinal Chemistry. 2023. View Source